Cas no 2228992-93-4 (3-(1,3-thiazol-2-yl)propane-1-thiol)

• Product Name: 3-(1,3-thiazol-2-yl)propane-1-thiol
• CAS No: 2228992-93-4
• MF: C₆H₉NS₂
• MW: 159.27235865593
• CID: 6406622
• PubChem ID: 18792686
• Update Time: 2025-06-08

3-(1,3-thiazol-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-2-yl)propane-1-thiol
• SCHEMBL6399175
• EN300-1806490
• 2228992-93-4

• Inchi： 1S/C6H9NS2/c8-4-1-2-6-7-3-5-9-6/h3,5,8H,1-2,4H2
• InChI Key： KWOUVKQHCIFZHL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCCS

Computed Properties

• Exact Mass: 159.01764164g/mol
• Monoisotopic Mass: 159.01764164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 3-(1,3-thiazol-2-yl)propane-1-thiol

3-(1,3-Thiazol-2-yl)propane-1-thiol (CAS No. 2228992-93-4): An Emerging Compound in Medicinal Chemistry

3-(1,3-Thiazol-2-yl)propane-1-thiol (CAS No. 2228992-93-4) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, characterized by a thiazole ring and a thiol group, exhibits a wide range of applications in drug discovery and development. This article aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements of 3-(1,3-thiazol-2-yl)propane-1-thiol.

Chemical Structure and Properties

The molecular formula of 3-(1,3-thiazol-2-yl)propane-1-thiol is C₆H₈N₂S₂, with a molecular weight of approximately 176.26 g/mol. The compound features a thiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the thiol group (-SH) adds reactivity and potential for forming disulfide bonds, which can be crucial in various biological processes. The thiol group also contributes to the compound's ability to act as a nucleophile and participate in redox reactions.

Synthesis Methods

The synthesis of 3-(1,3-thiazol-2-yl)propane-1-thiol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromothiazole with 3-mercaptopropylamine in the presence of a base such as potassium carbonate. Another approach involves the condensation of 2-aminothiazole with 3-bromopropanethiol followed by dehydrobromination. These methods have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

3-(1,3-Thiazol-2-yl)propane-1-thiol has been studied for its potential therapeutic applications in various diseases. Recent research has shown that this compound exhibits significant antioxidant properties due to its thiol group, which can scavenge free radicals and protect cells from oxidative damage. Additionally, studies have demonstrated that 3-(1,3-thiazol-2-yl)propane-1-thiol possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In the context of cancer research, 3-(1,3-thiazol-2-yl)propane-1-thiol has shown promise as an anticancer agent. It has been reported to induce apoptosis in cancer cells through the activation of caspase pathways and the disruption of mitochondrial membrane potential. Furthermore, the compound has been found to inhibit cell proliferation by interfering with key signaling pathways involved in cell cycle regulation.

Clinical Applications and Future Directions

The potential clinical applications of 3-(1,3-thiazol-2-yl)propane-1-thiol are diverse and promising. In preclinical studies, this compound has been evaluated for its efficacy in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its antioxidant and anti-inflammatory properties make it a potential candidate for preventing or slowing down the progression of these conditions.

In addition to its therapeutic potential, 3-(1,3-thiazol-2-yl)propane-1-thiol has also been explored for its use as a chemical probe in drug discovery research. The compound's ability to modulate specific biological targets makes it valuable for identifying new drug candidates and understanding disease mechanisms.

Conclusion

3-(1,3-Thiazol-2-yl)propane-1-thiol (CAS No. 2228992-93-4) is a promising compound with a wide range of biological activities and potential applications in medicinal chemistry. Its unique chemical structure, featuring a thiazole ring and a thiol group, confers it with valuable properties such as antioxidant activity and anti-inflammatory effects. Ongoing research continues to uncover new therapeutic potentials for this compound, making it an exciting area of study for scientists and researchers alike.